Cas no 648450-73-1 (2,4-Thiazolidinedione, 5-[(2-fluoro-6-benzofuranyl)methylene]-)

• Product Name: 2,4-Thiazolidinedione, 5-[(2-fluoro-6-benzofuranyl)methylene]-
• CAS No: 648450-73-1
• MF: C₁₂H₆FNO₃S
• MW: 263.244345188141
• CID: 414033
• PubChem ID: 71378241
• Update Time: 2025-04-19

2,4-Thiazolidinedione, 5-[(2-fluoro-6-benzofuranyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(2-fluoro-6-benzofuranyl)methylene]-
• 5-[(2-fluoro-1-benzofuran-6-yl)methylidene]-1,3-thiazolidine-2,4-dione
• DTXSID20800862
• 648450-73-1

• Inchi： 1S/C12H6FNO3S/c13-10-5-7-2-1-6(3-8(7)17-10)4-9-11(15)14-12(16)18-9/h1-5H,(H,14,15,16)
• InChI Key： VRUPOBLKXUKQDP-UHFFFAOYSA-N
• SMILES： S1C(NC(C1=CC1C=CC2C=C(OC=2C=1)F)=O)=O

Computed Properties

• Exact Mass: 263.00524239g/mol
• Monoisotopic Mass: 263.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 84.6Ų